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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a key physicochemical property of

diethyl methylmalonate (CAS No. 609-08-5), its boiling point. This document consolidates

data from various sources and presents detailed experimental methodologies for its

determination. Furthermore, it visualizes the experimental workflow and the synthetic pathways

of this important chemical intermediate.

Boiling Point of Diethyl Methylmalonate
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid, and the liquid changes into a vapor. It is a fundamental

physical property used for the identification, purification, and characterization of substances.

Tabulated Boiling Point Data
The boiling point of diethyl methylmalonate has been determined under various pressure

conditions. The following table summarizes the reported values.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b048530?utm_src=pdf-interest
https://www.benchchem.com/product/b048530?utm_src=pdf-body
https://www.benchchem.com/product/b048530?utm_src=pdf-body
https://www.benchchem.com/product/b048530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point (°C) Pressure (mmHg)

199 760

198-199 760

204.4 ± 8.0 760

199-201 760

194-196 745

78-80 10

Experimental Protocols for Boiling Point
Determination
The determination of a liquid's boiling point is a standard procedure in organic chemistry. The

following are detailed methodologies for common techniques.

Simple Distillation Method
This method is suitable when a sufficient quantity of the liquid (typically >5 mL) is available and

also serves as a purification step.[1][2][3]

Apparatus:

Distilling flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips or a magnetic stir bar

Procedure:
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Place 5-10 mL of diethyl methylmalonate and a few boiling chips into the distilling flask.

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure the

thermometer bulb is positioned just below the side arm of the distilling flask to accurately

measure the temperature of the vapor that is distilling.

Begin heating the distilling flask gently.

Observe the liquid and record the temperature when the liquid begins to boil and a steady

stream of distillate is collected in the receiving flask. This stable temperature is the boiling

point.

Record the atmospheric pressure at the time of the experiment.

Thiele Tube Method
This micro-method is ideal when only a small amount of the substance is available.[1]

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating fluid

Bunsen burner or other heat source

Procedure:

Add a small amount of diethyl methylmalonate to the small test tube.

Place the capillary tube (sealed end up) into the test tube.

Attach the test tube to the thermometer.
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Fill the Thiele tube with mineral oil to the level of the side arm.

Place the thermometer and test tube assembly into the Thiele tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Stop heating and observe the sample as it cools.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualized Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key processes related to

diethyl methylmalonate.

Experimental Workflow for Boiling Point Determination
by Simple Distillation
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Caption: Workflow for determining the boiling point of diethyl methylmalonate using simple

distillation.

Synthesis of Diethyl Methylmalonate
Diethyl methylmalonate can be synthesized through various routes. The diagram below

illustrates two common methods: the alkylation of diethyl malonate and the condensation of

ethyl propionate with diethyl oxalate.[4]
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Method 1: Alkylation of Diethyl Malonate Method 2: Condensation and Decarbonylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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